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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the dehydration of Rochelle salt
(Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) crystals.

Frequently Asked Questions (FAQs)
Q1: What is Rochelle salt and why is its hydration state important?

A1: Rochelle salt is a double salt of tartaric acid, known for its significant piezoelectric and

ferroelectric properties.[1] It exists as a tetrahydrate, meaning each formula unit is associated

with four water molecules. These water molecules are integral to the crystal's structure and are

crucial for its unique electrical properties. Dehydration leads to a loss of this structure and a

corresponding loss of piezoelectric and ferroelectric functionality.

Q2: What are the primary environmental factors that cause dehydration of Rochelle salt
crystals?

A2: The primary environmental factors are low relative humidity and high temperature.

Rochelle salt crystals are efflorescent, meaning they lose their water of crystallization when

exposed to a dry environment.[2] This process is accelerated at elevated temperatures.

Q3: What is the ideal environment for storing Rochelle salt crystals to prevent dehydration?
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A3: For prolonged storage, it is recommended to keep Rochelle salt crystals in a tightly closed

container to protect them from fluctuations in humidity.[3] The ideal relative humidity (RH) is

between 40% and 85% at 25°C. Below 40% RH, the crystals will begin to lose water.[1] For

optimal preservation, maintaining a dry environment with an RH below 40% is recommended

for hygroscopic crystals in general.[4]

Q4: Can dehydrated Rochelle salt crystals be rehydrated?

A4: While direct rehydration of the white, powdery dehydrated layer is generally not feasible, it

is possible to recover the underlying intact crystal. This typically involves carefully dissolving

the damaged outer layer in a saturated Rochelle salt solution and then allowing the crystal to

regrow under controlled conditions.

Q5: Are there any coatings that can protect Rochelle salt crystals from dehydration?

A5: For applications where the crystal's surface properties are not critical (i.e., not for

piezoelectric experiments that require surface contact), a protective coating can be applied.

Options include clear nail polish or resin. It is crucial to use a water-free sealant to avoid

dissolving the crystal surface.

Troubleshooting Guide
Problem: A white, opaque crust has formed on the surface of my Rochelle salt crystal.
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Possible Cause Solution

Exposure to low relative humidity (below 40%

RH).[1]

1. Immediately move the crystal to a controlled

environment with a relative humidity between

40% and 85%. 2. For long-term storage, place

the crystal in an airtight container with a

desiccant if the ambient humidity is consistently

high, or a humidity-controlling salt solution to

maintain the desired RH. 3. To recover the

crystal, proceed to the "Crystal Recovery

Protocol" below.

Storage at an elevated temperature.

1. Ensure the storage temperature is stable and

within a typical laboratory range (e.g., 20-25°C).

2. Avoid placing crystals near heat sources such

as ovens, incubators, or in direct sunlight.

Rochelle salt begins to lose water at 55°C (328

K).[2]

Prolonged exposure to air, even within the

acceptable humidity range.

Over extended periods (months to a year), even

moderately stable crystals can show signs of

dehydration.[3] For long-term preservation,

always use airtight containers.

Problem: My Rochelle salt crystals are dissolving or appear "wet".

Possible Cause Solution

Exposure to high relative humidity (above 85%

RH).[1]

1. Move the crystals to a drier environment

(ideally below 80% RH). 2. Store in an airtight

container with a desiccant (e.g., silica gel) to

absorb excess moisture.

Direct contact with water or aqueous solutions.

1. Carefully blot the crystal with a non-abrasive,

lint-free cloth. 2. Allow the crystal to air-dry in a

controlled humidity environment (40-80% RH).

Data Presentation
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The stability of Rochelle salt crystals is highly dependent on temperature and relative humidity.

The following table summarizes key quantitative data related to the crystal's stability and

solubility.

Parameter Value Notes

Decomposition Temperature > 100 °C
Decomposition begins at

temperatures above 100°C.[5]

Melting Point 70 - 80 °C

Water Solubility 630 g/L at 20 °C [6]

Stable Relative Humidity

Range
40% - 85% at 25 °C

Below this range, dehydration

occurs; above this range, the

crystal becomes deliquescent.

[1]

Water Loss on Heating

One water molecule is lost at

328 K (55 °C). A total of three

water molecules are lost at 373

K (100 °C).

[2]

Experimental Protocols
Protocol for Growing Rochelle Salt Crystals with
Enhanced Stability
This protocol is designed to produce large, well-formed Rochelle salt crystals with a lower

likelihood of dehydration during and after growth.

Materials:

Potassium bitartrate (Cream of Tartar)

Sodium carbonate (Washing Soda)

Distilled water
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Beakers

Heating plate with magnetic stirrer

Filtration apparatus (funnel and filter paper)

Shallow crystallizing dish

Nylon thread

Spatula

Seed crystal (a small, well-formed Rochelle salt crystal)

Methodology:

Preparation of Saturated Solution: a. For every 100 mL of distilled water, heat it to

approximately 70°C. b. While stirring, slowly add 80 grams of potassium bitartrate. c.

Gradually add sodium carbonate in small portions. The solution will fizz as carbon dioxide is

released. Continue adding sodium carbonate until the fizzing stops, indicating the reaction is

complete.

Purification of the Solution: a. Once the reaction is complete, bring the solution to a brief boil

to ensure all salts are dissolved. b. Filter the hot solution through a pre-heated funnel with

filter paper to remove any impurities. This step is crucial as impurities can act as nucleation

sites, leading to the formation of many small crystals instead of a single large one.

Growing a Seed Crystal: a. Pour a small amount of the filtered solution into a shallow dish

and allow it to cool and evaporate slowly. b. After a day or two, small, well-formed crystals

(seed crystals) should appear. Select a transparent and well-shaped crystal.

Growing a Large Single Crystal: a. Pour the remaining saturated solution into a clean beaker.

b. Tie the selected seed crystal to a nylon thread and suspend it in the solution, ensuring it

does not touch the sides or bottom of the beaker. c. Cover the beaker with a piece of filter

paper to prevent dust from entering while allowing for slow evaporation. d. Place the beaker

in a location with a stable temperature and minimal vibrations.
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Harvesting and Drying: a. Once the crystal has reached the desired size, carefully remove it

from the solution. b. Gently pat it dry with a lint-free cloth. c. Allow it to fully air-dry in a

controlled environment (40-80% RH) before storage or use.

Crystal Recovery Protocol for Dehydrated Crystals
This protocol outlines the steps to recover a Rochelle salt crystal that has started to show

signs of surface dehydration.

Materials:

Saturated Rochelle salt solution (prepared as in the crystal growth protocol)

Beaker

Nylon thread

Lint-free cloths

Methodology:

Prepare a Saturated Solution: Make a saturated Rochelle salt solution at room temperature

as described in the crystal growth protocol.

Mount the Damaged Crystal: Securely tie the dehydrated crystal with a nylon thread.

Dissolve the Dehydrated Layer: Briefly dip the crystal into the saturated solution to dissolve

the white, powdery outer layer. The goal is to expose the intact, transparent crystal

underneath without dissolving a significant portion of the main crystal.

Regrow the Crystal: Suspend the now-clean crystal in the saturated solution, ensuring it is

fully submerged and not in contact with the beaker walls or bottom.

Monitor and Harvest: Allow the crystal to remain in the solution to regrow its facets. Monitor

the process until the desired clarity and shape are achieved. Harvest and dry the crystal as

described in the crystal growth protocol.

Mandatory Visualizations
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Start: Observe Rochelle Salt Crystal

Assess Crystal Appearance

White, Opaque Crust Present?

Examine Surface

Crystal Appears Wet or is Dissolving?

No

Cause: Low Relative Humidity (<40% RH) or High Temperature

Yes

Crystal is Clear and Stable

No

Cause: High Relative Humidity (>85% RH)

Yes

End: Crystal Stabilized

Solution:
1. Move to controlled humidity environment (40-85% RH).

2. Store in an airtight container.
3. Consider Crystal Recovery Protocol.

Solution:
1. Move to a drier environment (<80% RH).

2. Store in an airtight container with desiccant.

Click to download full resolution via product page
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Caption: Troubleshooting workflow for identifying and addressing Rochelle salt crystal

instability.

Start: Storing Rochelle Salt Crystal

Intended Storage Duration?

Short-Term (< 1 month)

Short

Long-Term (> 1 month)

Long

Store in a sealed container in a temperature-stable environment.

Store in an airtight container.

End: Crystal Properly Stored

Assess Ambient Humidity

Consistently Low Humidity (<40% RH)

<40%

Moderate/Fluctuating Humidity (40-85% RH)

40-85%

Consistently High Humidity (>85% RH)

>85%

Use a humidity-controlling salt solution to maintain >40% RH. Airtight container is sufficient. Add a desiccant (e.g., silica gel) to the container.
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Click to download full resolution via product page

Caption: Decision tree for the proper storage of Rochelle salt crystals based on duration and

humidity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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